Cas no 1806009-49-3 (3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1806009-49-3
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4877917
• Update Time: 2025-10-28

3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-3-16-7(8(10)11)5(2-15)6(4)9(12,13)14/h3,8H,1H3
• InChI Key： SCVWFFQCMTVFOT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(F)F)=NC=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806009-49-3)

The compound 3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806009-49-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a cyano group, difluoromethyl, and trifluoromethyl substituents, makes it a versatile intermediate for synthesizing advanced heterocyclic compounds. Researchers and industry professionals are increasingly exploring its potential due to its remarkable chemical stability and reactivity under controlled conditions.

In recent years, the demand for fluorinated pyridines like 3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine has surged, driven by their applications in drug discovery and crop protection. The incorporation of fluorine atoms into organic molecules often enhances their bioavailability and metabolic stability, making this compound a valuable asset in designing next-generation therapeutics. Additionally, its role in developing high-performance materials with improved thermal and chemical resistance has sparked interest among material scientists.

One of the most frequently asked questions about CAS No. 1806009-49-3 revolves around its synthetic routes and scalability. The compound can be synthesized through multi-step organic reactions, including halogenation, cyanation, and fluorination processes. Optimizing these methods to achieve high yield and purity is a key focus for chemical manufacturers. Furthermore, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile facilitates its use in various laboratory applications.

The environmental impact and safety profile of 3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper handling protocols and waste disposal methods must be followed to minimize risks. Recent advancements in green chemistry have encouraged the development of eco-friendly synthesis techniques for such fluorinated intermediates, aligning with global sustainability goals.

From a commercial perspective, the market for CAS No. 1806009-49-3 is expanding, particularly in regions with strong pharmaceutical and agrochemical industries. Suppliers and chemical distributors are increasingly listing this compound in their catalogs, catering to the growing demand from research institutions and industrial laboratories. Its patent status and intellectual property considerations also play a pivotal role in its commercialization, with several innovative applications currently under investigation.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-methyl-4-(trifluoromethyl)pyridine (CAS No. 1806009-49-3) represents a cutting-edge chemical entity with broad potential across multiple industries. Its structural uniqueness, coupled with its functional versatility, positions it as a key player in the future of specialty chemicals. As research continues to uncover new applications, this compound is poised to become even more integral to scientific innovation and industrial progress.